N3-Cystamine HCl
Description
Mechanism of Action
- N3-Cystamine HCl (also known as Cysteamine) primarily targets cystine metabolism. Individuals born without the ability to metabolize cystine suffer from a rare genetic disorder called cystinosis. In this condition, cystine crystals accumulate throughout the body and eye tissues, causing damage, particularly in renal and corneal tissues .
- Cysteamine is an aminothiol, and its exact depigmenting mechanism is not fully understood. However, some thiol molecules are known to inhibit enzymes involved in melanogenesis, such as tyrosinase and peroxidase. These enzymes play essential roles in converting tyrosine into dopaquinone and polymerizing indoles into melanin .
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Properties
IUPAC Name |
2-(2-azidoethyldisulfanyl)ethanamine;hydrochloride |
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InChI |
InChI=1S/C4H10N4S2.ClH/c5-1-3-9-10-4-2-7-8-6;/h1-5H2;1H |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
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InChI Key |
UOSDQQPOSCVJDL-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
C(CSSCCN=[N+]=[N-])N.Cl |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C4H11ClN4S2 |
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| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.7 g/mol |
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| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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